Tert-butyl 8-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

• IUPAC Name: tert-butyl 8-amino-3,5-dihydro-2H-1,4-benzoxazepine-4-carboxylate
• InChI: InChI=1S/C14H20N2O3/c1-14(2,3)19-13(17)16-6-7-18-12-8-11(15)5-4-10(12)9-16/h4-5,8H,6-7,9,15H2,1-3H3
• InChI Key: YTLWAUXRZLJQAH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOC2=C(C1)C=CC(=C2)N
• Molecular Formula: C14H20N2O3
• Molecular Weight: 264.32 g/mol
• CAS RN: 1205748-90-8

Description

Tert-butyl 8-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate, also known as TBABOC, is a chemical compound that has been studied for its potential use in scientific research. It is a member of the benzoxazepine family of compounds and has been found to have a variety of interesting properties that make it a promising candidate for further study.

Mechanism of Action

The mechanism of action of Tert-butyl 8-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate is not yet fully understood, but it is believed to involve the binding of the compound to certain proteins in the body. Specifically, this compound is known to bind to a pocket on the surface of Hsp90, which causes a conformational change in the protein. This change can then lead to a variety of downstream effects, including changes in gene expression and altered cellular signaling pathways.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects, including the ability to inhibit the growth of certain cancer cells and to modulate the immune system. It has also been found to have anti-inflammatory properties and to be neuroprotective in certain contexts.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Tert-butyl 8-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate in lab experiments is its relatively low toxicity and stability. It is also relatively easy to synthesize and handle, which makes it a convenient tool for researchers. However, there are some limitations to its use, including the fact that it may not be effective in all contexts and that it may have off-target effects that need to be carefully controlled for.

Future Directions

There are a variety of potential future directions for research on Tert-butyl 8-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate. One area of interest is the development of new compounds that are based on the structure of this compound but that have improved properties or that target different proteins in the body. Another area of interest is the further study of this compound's effects on the immune system and its potential use as an immunomodulatory agent. Finally, researchers are interested in exploring the potential of this compound as a therapeutic agent for a variety of diseases, including cancer and neurodegenerative disorders.

Synthesis Methods

Tert-butyl 8-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate can be synthesized using a variety of methods, but one of the most common involves the reaction of tert-butyl 4-hydroxybenzoate with 1,2-diaminoethane in the presence of a catalyst. This reaction produces this compound as a white crystalline solid that is relatively stable and easy to handle.

Scientific Research Applications

Tert-butyl 8-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate has been studied for its potential use in a variety of scientific research applications. One of the most promising areas of study involves its use as a tool for studying the function of certain proteins in the body. Specifically, this compound has been found to bind to a protein called Hsp90, which is known to be involved in a variety of cellular processes. By studying the interaction between this compound and Hsp90, researchers hope to gain a better understanding of how this protein functions and how it might be targeted for therapeutic purposes.